Cas no 2228578-77-4 (4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal)

• Product Name: 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal
• CAS No: 2228578-77-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5783710
• PubChem ID: 165648695
• Update Time: 2025-06-12

4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 2228578-77-4
• EN300-1748058
• 4-(2,3-dihydro-1,4-benzodioxin-5-yl)butanal
• 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal

• Inchi： 1S/C12H14O3/c13-7-2-1-4-10-5-3-6-11-12(10)15-9-8-14-11/h3,5-7H,1-2,4,8-9H2
• InChI Key： BZRZGMVKJIEWDM-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)CCCC=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal

Introduction to 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal (CAS No: 2228578-77-4)

4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal, identified by the Chemical Abstracts Service Number (CAS No) 2228578-77-4, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule belongs to the benzodioxin class, a structural motif known for its diverse biological activities. The presence of a butanal side chain enhances its potential utility in synthetic chemistry and drug development.

The benzodioxin core of 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal is a key feature that contributes to its pharmacological properties. Benzodioxins, also known as phenanthroindoles or nordihydroguaiaretic acid (NDGA) derivatives, have been extensively studied for their anti-inflammatory, antioxidant, and antimicrobial effects. The structural similarity to natural products like NDGA suggests that this compound may exhibit comparable biological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzodioxin scaffolds. The butanal moiety in 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal introduces additional functional groups that can be modified to enhance binding affinity and selectivity. This flexibility allows chemists to explore various derivatives with tailored pharmacological profiles.

One of the most compelling aspects of 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that benzodioxin derivatives can interact with specific neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer's disease and Parkinson's disease. The butanal group may further modulate these interactions, leading to more effective therapeutic outcomes.

Furthermore, the compound's structural features make it an attractive scaffold for developing anticancer agents. Benzodioxins have been shown to inhibit the growth of various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The butanal side chain could enhance these effects by improving solubility and bioavailability, thereby facilitating better drug delivery.

The synthesis of 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the benzodioxin core with high enantioselectivity. These methods are crucial for producing derivatives with specific stereochemical configurations that are essential for biological activity.

Recent advancements in computational chemistry have also played a significant role in the study of 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal. Molecular modeling techniques allow researchers to predict binding modes and interactions between the compound and biological targets with remarkable accuracy. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation.

In conclusion, 4-(2,3-Dihydro-1,4-benzodioxin-5-yl)butanal (CAS No: 2228578-77-4) represents a fascinating compound with potential applications in medicine and pharmacology. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research into this molecule will likely uncover new insights into its mechanisms of action and expand its therapeutic utility.